2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(5-methyl-4-oxo-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H14N4O2S2/c1-6-4-7(2)14-11(13-6)19-5-9(17)15-12-16-10(18)8(3)20-12/h4,8H,5H2,1-3H3,(H,15,16,17,18)
• InChI Key: NNLZKGVCPICRSE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N=C(S1)NC(=O)CSC2=NC(=CC(=N2)C)C
• Molecular Formula: C12H14N4O2S2
• Molecular Weight: 310.4 g/mol

Description

The compound 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide is a thiazole-pyrimidine hybrid characterized by a 4,6-dimethylpyrimidine core linked via a sulfanyl bridge to an acetamide group. The thiazole moiety is substituted with a 5-methyl-4-oxo-4,5-dihydro group, which may influence tautomeric behavior and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide typically involves the reaction of 4,6-dimethyl-2-pyrimidinethiol with a suitable acylating agent, followed by cyclization with a thiazole derivative. The reaction conditions often require the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature and pressure are crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the thio group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction typically produces the corresponding alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Potential therapeutic agent for treating cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-N-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)acetamide involves its interaction with specific molecular targets. It can inhibit enzymes or bind to receptors, thereby modulating various biochemical pathways. For instance, its antimicrobial activity may be due to the inhibition of bacterial cell wall synthesis or disruption of membrane integrity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound’s uniqueness lies in the combination of a 4,6-dimethylpyrimidine and a 5-methyl-4-oxo-thiazole group. Key comparisons with analogs include:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Biological Activity	Reference
Target Compound	C₁₃H₁₅N₄O₂S₂	5-Methyl-4-oxo-thiazole	Not explicitly reported; inferred enzyme inhibition potential
SirReal2	C₂₂H₂₀N₄OS₂	5-(Naphthalen-1-ylmethyl)-thiazole	SIRT2 inhibitor (IC₅₀ = 0.12 µM); induces active-site rearrangement in Sirt2
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	C₁₄H₁₆N₄OS	4-Methylpyridine	No bioactivity reported; structural model for crystallography
N-(4-Fluorophenyl)-2-(4,6-dimethylpyrimidin-2-ylsulfanyl)acetamide	C₁₅H₁₅FN₃OS	4-Fluorophenyl	Enhanced bioactivity due to fluorine’s electronegativity
N-(3-Nitrophenyl)-2-(4,6-dimethylpyrimidin-2-ylsulfanyl)acetamide	C₁₅H₁₅N₄O₃S	3-Nitrophenyl	Increased reactivity from nitro group; potential antimicrobial activity

Key Observations:

• Thiazole vs.
• Tautomerism: The 4-oxo-thiazole group in the target compound likely exists in keto-enol tautomeric forms, which could modulate binding interactions, as seen in similar thiazolidinones .
• Bioactivity Gaps: Unlike SirReal2, which has confirmed SIRT2 inhibition, the target compound lacks explicit activity data.